Cas no 886762-87-4 (5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 886762-87-4
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD07374048
• CID: 827983
• PubChem ID: 46835422
• Update Time: 2025-06-14

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-difluorochroman-4-amine
• 5,7-difluoro-3,4-dihydro-2H-chromen-4-amine
• (2S)-2-Methyl-Piperazine,dihydrochloride
• AS-59163
• 5,7-DIFLUORO-CHROMAN-4-YLAMINE
• CS-0188464
• FT-0715717
• FT-0774199
• MFCD07374048
• I11358
• AKOS005146465
• FT-0772838
• SCHEMBL4732629
• AB38620
• AB38618
• 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• AB38619
• EN300-3027712
• 886762-87-4
• AM20041330
• DTXSID40676389
• 5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine (ACI)
• DB-026307
• DTXCID80627138

• MDL： MFCD07374048
• Inchi： 1S/C9H9F2NO/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7H,1-2,12H2
• InChI Key： ZJGYMNXLPZADME-UHFFFAOYSA-N
• SMILES： FC1C=C2OCCC(C2=C(F)C=1)N

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 204℃
• Flash Point: 77℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine

5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No. 886762-87-4): A Comprehensive Overview of Its Properties and Applications

5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No. 886762-87-4) is a fluorinated benzopyran derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the benzopyran class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and central nervous system (CNS) modulation effects. The presence of fluorine atoms at the 5 and 7 positions enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine due to its potential as a building block for small molecule therapeutics. Its amine functional group allows for further derivatization, enabling the synthesis of analogs with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to a core structure can lead to significant changes in biological activity.

The compound's CAS No. 886762-87-4 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Scientists are exploring its potential in targeting G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases, including neurological disorders and cancer. Additionally, its benzopyran scaffold is being investigated for its role in enzyme inhibition, particularly in pathways related to oxidative stress and inflammation.

From a synthetic perspective, 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine is often synthesized via multi-step organic reactions, including cyclization and fluorination steps. The compound's high purity and stability under standard laboratory conditions make it a reliable intermediate for further chemical transformations. Its physicochemical properties, such as solubility and lipophilicity, are critical parameters evaluated during preclinical development.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact. The incorporation of catalytic methods and renewable solvents aligns with global sustainability goals, a topic increasingly prioritized by regulatory agencies and industry stakeholders.

Beyond pharmaceuticals, 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine has potential applications in agrochemicals, where fluorinated compounds are valued for their pest-resistant properties. Its mode of action in plant protection is an area of active research, particularly in the development of next-generation pesticides with reduced toxicity profiles.

In summary, CAS No. 886762-87-4 represents a versatile and scientifically significant compound with broad applicability across multiple industries. Its fluorinated benzopyran core and amine functionality make it a valuable tool for researchers aiming to address unmet medical and agricultural challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutic and agrochemical solutions.